Cas no 469-39-6 (9,19-Cycloergost-24(28)-en-3-ol,4,14-dimethyl-, (3b,4a,5a)-)
469-39-6 structure
Product Name:9,19-Cycloergost-24(28)-en-3-ol,4,14-dimethyl-, (3b,4a,5a)-
9,19-Cycloergost-24(28)-en-3-ol,4,14-dimethyl-, (3b,4a,5a)- Chemical and Physical Properties
Names and Identifiers
-
- 9,19-Cycloergost-24(28)-en-3-ol,4,14-dimethyl-, (3b,4a,5a)-
- Cycloeucalenol
- (3beta,4alpha,5alpha,9beta)-4,14-Dimethyl-9,19-cycloergost-24(28)-en-3-ol
- 9,19-cycloergost-24(28)-en-3-ol, 4,14-dimethyl-, (3beta,4alpha,5alpha,9beta)-
- 24-Methylene-29-norcycloartan-3β-ol
- [ "24-Methylene-29-norcycloartan-3β-ol" ]
- CYCLOARTANOL, 4.BETA.-DEMETHYL-24-METHYLENE
- 7OF1Q9UE9R
- CS-0024024
- 9,19-Cycloergost-24(28)-en-3-ol, 4,14-dimethyl-, (3.beta.,4.alpha.,5.alpha.)-
- SCHEMBL569261
- 469-39-6
- 3.BETA.-CYCLOEUCALENOL
- GLXC-17775
- HY-N3666
- AKOS040761557
- LMST01100011
- 4.ALPHA.,14.ALPHA.-DIMETHYL-9,19-CYCLOPROPANE-24(28)-METHYLENECHOLESTAN-3.BETA.-OL
- DTXSID70963693
- Cycloleucalenol
- 296B38AD-04D4-47A1-8AC8-D97BD9BE6224
- 9,19-Cyclo-5.alpha.,9.beta.-ergost-24(28)-en-3.beta.-ol, 4.alpha.,14-dimethyl-
- UNII-7OF1Q9UE9R
- FS-9905
- 9,19-Cycloergost-24(28)-en-3-ol, 4,14-dimethyl-, (3beta,4alpha,5alpha)-
- 3beta,4alpha,5alpha-4,14-dimethyl-9,19-cycloergost-24(28)-en-3-ol
- 4,14-Dimethyl-9,19-cycloergost-24(28)-en-3-ol
- (1S,3R,6S,7S,8S,11S,12S,15R,16R)-7,12,16-trimethyl-15-[(2R)-6-methyl-5-methylideneheptan-2-yl]pentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol
- C02141
- CHEMBL225634
- 9,19-Cyclo-5,9-ergost-24(28)-en-3-ol, 4,14-dimethyl-
- CHEBI:16653
- Q27102014
- 4alpha,14-dimethyl-9beta,19-cyclo-5alpha-ergost-24(28)-en-3beta-ol
- 3-Epicycloeucalenol
- CYCLOARTANOL, 4BETA-DEMETHYL-24-METHYLENE
- 9,19-Cyclo-5alpha,9beta-ergost-24(28)-en-3beta-ol, 4alpha,14-dimethyl-
- 4ALPHA,14ALPHA-DIMETHYL-9,19-CYCLOPROPANE-24(28)-METHYLENECHOLESTAN-3BETA-OL
- DA-62589
- (1S,3R,6S,7S,8S,11S,12S,15R,16R)-7,12,16-trimethyl-15-((2R)-6-methyl-5-methylideneheptan-2-yl)pentacyclo(9.7.0.01,3.03,8.012,16)octadecan-6-ol
- 3beta-Cycloeucalenol
-
- Inchi： 1S/C30H50O/c1-19(2)20(3)8-9-21(4)23-12-14-28(7)26-11-10-24-22(5)25(31)13-15-29(24)18-30(26,29)17-16-27(23,28)6/h19,21-26,31H,3,8-18H2,1-2,4-7H3/t21-,22+,23-,24+,25+,26+,27-,28+,29-,30+/m1/s1
- InChI Key： HUNLTIZKNQDZEI-PGFZVWMDSA-N
- SMILES： O[C@H]1CC[C@@]23[C@H]([C@@H]1C)CC[C@H]1[C@]4(C)CC[C@H]([C@H](C)CCC(=C)C(C)C)[C@@]4(C)CC[C@@]21C3
Computed Properties
- Exact Mass: 426.386166214g/mol
- Monoisotopic Mass: 426.386166214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 739
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.0±0.1 g/cm3
- Boiling Point: 508.0±19.0 °C at 760 mmHg
- Flash Point: 222.7±13.7 °C
- Vapor Pressure: 0.0±3.0 mmHg at 25°C
9,19-Cycloergost-24(28)-en-3-ol,4,14-dimethyl-, (3b,4a,5a)- Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
9,19-Cycloergost-24(28)-en-3-ol,4,14-dimethyl-, (3b,4a,5a)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3742-1 mg |
Cycloeucalenol |
469-39-6 | 1mg |
￥2035.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3742-5 mg |
Cycloeucalenol |
469-39-6 | 98% | 5mg |
￥ 3,230 | 2023-07-11 | |
| TargetMol Chemicals | TN3742-1 mL * 10 mM (in DMSO) |
Cycloeucalenol |
469-39-6 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 11500 | 2023-09-15 | |
| TargetMol Chemicals | TN3742-5mg |
Cycloeucalenol |
469-39-6 | 5mg |
￥ 9520 | 2024-07-20 | ||
| A2B Chem LLC | AG28301-5mg |
Cycloeucalenol |
469-39-6 | 97.5% | 5mg |
$577.00 | 2024-04-20 | |
| TargetMol Chemicals | TN3742-1 ml * 10 mm |
Cycloeucalenol |
469-39-6 | 1 ml * 10 mm |
￥ 11500 | 2024-07-20 |
9,19-Cycloergost-24(28)-en-3-ol,4,14-dimethyl-, (3b,4a,5a)- Related Literature
-
Mamuna Mukhtar,Haris Ahmed Khan,Najam us Sahar Sadaf Zaidi RSC Adv. 2023 13 18306
-
Furn F. Knapp,Harold J. Nicholas J. Chem. Soc. D 1970 399
-
3. 281. The chemistry of extractives from hardwoods. Part XXVI. Experiments on cycloeucalenol, a new triterpene from Eucalyptus microcorysJ. S. G. Cox,F. E. King,T. J. King J. Chem. Soc. 1956 1384
-
4. In vitro incorporation of 2H at the C-10 methyl group of obtusifoliol during the enzymatic cleavage of the 9β,19β-cyclopropane ring of cycloeucalenolAlain Rahier,Pierre Benveniste,Luigi Cattel J. Chem. Soc. Chem. Commun. 1976 287
-
J. S. G. Cox,F. E. King,T. J. King J. Chem. Soc. 1959 514
469-39-6 (9,19-Cycloergost-24(28)-en-3-ol,4,14-dimethyl-, (3b,4a,5a)-) Related Products
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